Cas no 6338-19-8 (2-Butenedioic acid(2E)-, 1,4-diphenyl ester)

• Product Name: 2-Butenedioic acid(2E)-, 1,4-diphenyl ester
• CAS No: 6338-19-8
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 524614
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, 1,4-diphenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, 1,4-diphenyl ester
• diphenyl (E)-but-2-enedioate

• Inchi： 1S/C16H12O4/c17-15(19-13-7-3-1-4-8-13)11-12-16(18)20-14-9-5-2-6-10-14/h1-12H/b12-11-
• InChI Key： WTIFDVLCDRBEJK-QXMHVHEDSA-N
• SMILES： O=C(/C=C\C(OC1C=CC=CC=1)=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.074
• Monoisotopic Mass: 268.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.223
• Melting Point: 73.0 °C
• Boiling Point: 414.2°Cat760mmHg
• Flash Point: 209.9°C
• Refractive Index: 1.582
• PSA: 52.60000
• LogP: 2.75380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters